Cas no 2680571-88-2 (ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate)

• Product Name: ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate
• CAS No: 2680571-88-2
• MF: C₁₅H₂₁N₃O₆
• MW: 339.343744039536
• CID: 5620070
• PubChem ID: 165922556
• Update Time: 2025-07-19

ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-(2-nitropyridin-4-yl)propanoate
• 2680571-88-2
• EN300-28296855
• ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate

• Inchi： 1S/C15H21N3O6/c1-5-23-13(19)11(17-14(20)24-15(2,3)4)8-10-6-7-16-12(9-10)18(21)22/h6-7,9,11H,5,8H2,1-4H3,(H,17,20)
• InChI Key： KNBDFLJHVNYGOP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)CC1C=CN=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 339.14303540g/mol
• Monoisotopic Mass: 339.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate

Comprehensive Overview of Ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate (CAS No. 2680571-88-2)

In the realm of synthetic organic chemistry, ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate (CAS No. 2680571-88-2) has emerged as a compound of significant interest due to its versatile applications in pharmaceutical intermediates and peptide synthesis. This Boc-protected amino acid derivative is characterized by its unique molecular structure, combining a 2-nitropyridine moiety with a tert-butoxycarbonyl (Boc) protecting group. Researchers and industry professionals frequently search for this compound under keywords such as "Boc-protected nitropyridine derivative" or "ethyl ester amino acid synthesis," reflecting its relevance in modern drug discovery.

The compound's CAS No. 2680571-88-2 is often associated with queries about its synthetic pathways, purification methods, and applications in medicinal chemistry. Recent trends in AI-driven drug design have further amplified interest in such nitrogen-containing heterocycles, as they are pivotal in developing kinase inhibitors and protease-targeting therapeutics. Notably, the 2-nitropyridin-4-yl group in this molecule offers electron-withdrawing properties, making it valuable for click chemistry and bioconjugation techniques—topics frequently discussed in high-impact journals.

From a synthetic perspective, ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate is synthesized via multi-step organic reactions, often involving Boc-protection of amino groups followed by esterification. Its ethyl ester functionality enhances solubility in organic solvents, a feature critical for solid-phase peptide synthesis (SPPS). Users searching for "Boc-amino acid derivatives for SPPS" or "nitropyridine-based building blocks" will find this compound particularly relevant. Additionally, its stability under acidic conditions (due to the Boc group) makes it a preferred choice for peptide chain elongation.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for synthesizing such intermediates. Questions like "sustainable synthesis of Boc-protected compounds" or "catalytic reduction of nitropyridines" align with global efforts to minimize hazardous waste. The nitro group in this molecule also opens avenues for selective reduction to amines, a transformation widely studied for antibiotic development. This dual functionality—protecting group and reactive site—positions CAS No. 2680571-88-2 as a multifaceted tool in structure-activity relationship (SAR) studies.

Analytical characterization of ethyl 2-{(tert-butoxy)carbonylamino}-3-(2-nitropyridin-4-yl)propanoate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques address common user queries such as "how to confirm Boc-group integrity" or "HPLC methods for nitropyridine derivatives." Furthermore, the compound's chromatographic behavior is crucial for industrial-scale quality control, a topic gaining traction in process chemistry forums.

Looking ahead, the demand for customized amino acid derivatives like CAS No. 2680571-88-2 is projected to rise, driven by advancements in peptide therapeutics and targeted drug delivery. Its compatibility with automated synthesis platforms and combinatorial chemistry workflows further cements its role in high-throughput screening. As the scientific community prioritizes molecular diversity, this compound exemplifies how tailored building blocks can accelerate innovation in bioactive molecule design.